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An In-Depth Technical Guide to the Genotoxicity Assessment of N-Nitroso-Atomoxetine

Abstract

The detection of N-nitroso-atomoxetine, a nitrosamine drug substance-related impurity
(NDSRI) of the attention-deficit/hyperactivity disorder (ADHD) medication atomoxetine,
necessitates a rigorous evaluation of its genotoxic potential. As a class, N-nitrosamines are
considered a "cohort of concern™ by international regulatory bodies due to their classification as
probable human carcinogens, a property intrinsically linked to their genotoxicity.[1][2] This
technical guide provides a comprehensive framework for researchers, toxicologists, and drug
development professionals to understand and assess the genotoxicity of N-nitroso-
atomoxetine. It details the underlying biochemical mechanisms, outlines a tiered, phase-
appropriate experimental strategy, provides step-by-step protocols for key in vitro assays, and
discusses the interpretation of data within the current regulatory landscape.

Introduction: The NDSRI Challenge in Atomoxetine

Atomoxetine is a selective norepinephrine reuptake inhibitor widely prescribed for ADHD. The
molecular structure of atomoxetine contains a secondary amine, which creates a potential
vulnerability for nitrosation—the reaction with nitrosating agents to form an N-nitrosamine. N-
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nitroso-atomoxetine, chemically described as (R)-N-methyl-N-(3-phenyl-3-(o-
tolyloxy)propyl)nitrous amide, is the resulting NDSRI.[3]

The presence of such impurities, even at trace levels, is a significant concern for patient safety.
[4] Regulatory agencies, including the U.S. Food and Drug Administration (FDA) and the
European Medicines Agency (EMA), mandate stringent control over nitrosamine impurities in
pharmaceutical products.[5][6] This requires a thorough risk assessment, underpinned by
robust genotoxicity data, to establish safe exposure levels, known as the Acceptable Intake (Al)
limit.

Formation and Chemical Profile of N-Nitroso-
Atomoxetine

Understanding the formation pathways of N-nitroso-atomoxetine is critical for developing
effective control strategies. Its genesis can be traced to the reaction of the secondary amine
moiety in the atomoxetine molecule with nitrosating agents.[7][8]

Key Sources of Nitrosating Agents and Contributing Factors:

o Raw Materials and Reagents: Residual nitrites or other nitrosating agents present in starting
materials, solvents, or reagents used during the synthesis of the active pharmaceutical
ingredient (API).[9]

o Excipients: Certain common pharmaceutical excipients have been found to contain trace
levels of nitrites.[9]

o Manufacturing Environment: Nitrogen oxides (NOXx) present in the air can contribute to
nitrosation reactions on solid dosage forms.[10]

o Degradation: Formation can occur during the shelf-life of the finished drug product,
particularly under conditions of high heat or humidity.[3][7]

Controlling these factors, for instance by using raw materials with low nitrite content and
manufacturing in a NOx-controlled environment, has been shown to successfully suppress the
formation of N-nitroso-atomoxetine.[10]
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The Core Mechanism: Metabolic Activation to a
Genotoxic Electrophile

N-nitrosamines, including N-nitroso-atomoxetine, are not directly genotoxic. They are pro-
mutagens that require metabolic activation, primarily in the liver, to transform into DNA-reactive
species.[11][12] This bioactivation is a critical concept that dictates the design of appropriate
genotoxicity assays.

The principal pathway involves enzymatic oxidation by Cytochrome P450 (CYP) enzymes.[13]
The process unfolds as follows:

o a-Hydroxylation: A CYP enzyme catalyzes the hydroxylation of a carbon atom immediately
adjacent (the a-carbon) to the nitroso group.[13]

» Formation of an Unstable Intermediate: This creates an unstable a-hydroxy nitrosamine.

¢ Spontaneous Decomposition: The intermediate spontaneously rearranges and decomposes,
releasing an aldehyde and, crucially, a highly reactive electrophilic alkyldiazonium ion.[13]
[14]

o DNA Adduct Formation: The alkyldiazonium ion readily attacks nucleophilic sites on DNA
bases, primarily the N7 and O6 positions of guanine and the N3 position of adenine, forming
covalent DNA adducts.[11][12]

e Mutagenesis: If not repaired by cellular DNA repair mechanisms, these adducts can cause
mispairing of DNA bases during replication (e.g., O6-methylguanine pairing with thymine
instead of cytosine), leading to permanent point mutations (e.g., G:C to A:T transitions). This
DNA damage is the initiating event in chemical carcinogenesis.
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Caption: Metabolic activation of N-nitroso-atomoxetine leading to genotoxicity.

A Tiered Strategy for Genotoxicity Assessment
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A logical, tiered approach is essential for efficiently and definitively characterizing the genotoxic
risk of N-nitroso-atomoxetine. The strategy begins with a sensitive in vitro test battery and

proceeds to in vivo testing only if warranted by the initial results, aligning with regulatory
expectations.
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Caption: Tiered workflow for assessing the genotoxicity of N-nitroso-atomoxetine.
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Experimental Protocols for In Vitro Assessment

Given that N-nitroso-atomoxetine requires metabolic activation, all in vitro tests must be
conducted both with and without an exogenous metabolic activation system, typically a liver
post-mitochondrial fraction (S9).

Bacterial Reverse Mutation (Ames) Test

The Ames test is the cornerstone for detecting mutagenic potential.[15] For nitrosamines, an
enhanced protocol is recommended by regulatory agencies to overcome the known limitations
of standard methods.[16][17]

Protocol: Enhanced Ames Test for N-Nitroso-Atomoxetine

e Test Strains: Utilize Salmonella typhimurium strains TA98, TA100, TA1535, TA1537, and
Escherichia coli strain WP2 uvrA (pKM101). This combination detects various types of base-
pair substitutions and frameshift mutations.[17]

o Metabolic Activation: Prepare two separate S9 mixes: one containing 30% (v/v) liver S9 from
hamsters induced with phenobarbital/B-naphthoflavone, and another with 30% (v/v) liver S9
from similarly induced rats. Testing with both is crucial as sensitivity can vary by species.[17]
[18]

e Dose Selection: Conduct a preliminary range-finding study to determine cytotoxicity. The
main experiment should use at least five analyzable concentrations, with the highest
concentration being 5 mg/plate or the lowest precipitating concentration.

e Assay Procedure (Pre-incubation Method):

o To a sterile test tube, add 0.1 mL of the bacterial culture, 0.5 mL of the S9 mix (or
phosphate buffer for non-activated conditions), and 0.1 mL of the test article (N-nitroso-
atomoxetine) dissolved in a suitable solvent (e.g., DMSO).

o Include a vehicle control (solvent only) and a known positive control for each strain with
and without S9 (e.g., 2-nitrofluorene, sodium azide, benzo[a]pyrene, 2-aminoanthracene).

o Incubate the mixture at 37°C for 30 minutes with gentle shaking.[17]
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o After incubation, add 2.0 mL of top agar (melted and held at 45°C) containing a trace
amount of histidine and biotin, vortex briefly, and pour onto minimal glucose agar plates.

o Incubate the plates at 37°C for 48-72 hours.

o Data Analysis: Count the number of revertant colonies on each plate. A positive result is
defined as a dose-related increase in the mean number of revertants per plate, which is at
least twice the mean of the vehicle control plates.

In Vitro Micronucleus (MN) Assay

This assay detects chromosomal damage (clastogenicity) and effects on the mitotic apparatus
(aneugenicity) by measuring the frequency of micronuclei in the cytoplasm of interphase cells.
[19]

Protocol: In Vitro Micronucleus Assay in 3D HepaRG Spheroids

Using a metabolically competent human cell line like HepaRG in a 3D spheroid culture model is
highly recommended, as it more closely mimics the metabolic capacity of the human liver and
has shown greater sensitivity for detecting nitrosamine genotoxicity.[2][20]

e Cell Culture: Culture HepaRG cells to form 3D spheroids according to established protocols.
These models exhibit significantly higher and more stable expression of key CYP enzymes
compared to 2D monolayers.[20]

o Treatment: Expose the spheroids to N-nitroso-atomoxetine at a minimum of three
analyzable concentrations (plus vehicle and positive controls) for 24 hours. A long exposure
without S9 is appropriate as these cells are metabolically active.

e Cytokinesis Block: Following the initial treatment period, dissociate the spheroids into a
single-cell suspension. Add Cytochalasin B (typically 3-6 pg/mL) to the culture medium for a
duration equivalent to 1.5-2.0 normal cell cycle times to block cytokinesis. This results in the
accumulation of binucleated cells, ensuring that only cells that have completed one mitosis
are scored.[21][22]

e Harvesting and Staining: Harvest the cells by cytocentrifugation onto microscope slides. Fix
and stain the cells with a DNA-specific stain (e.g., Giemsa or a fluorescent dye like DAPI).
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e Scoring:

o Using a microscope, score at least 2000 binucleated cells per concentration for the
presence of micronuclei.

o A micronucleus should be round or oval, non-refractile, have a sharp border, be stained
with the same intensity as the main nuclei, and have a diameter less than one-third of the
main nuclei.

o Simultaneously, assess cytotoxicity by calculating the Cytokinesis-Block Proliferation Index
(CBPI).

» Data Analysis: A positive result is a concentration-dependent and statistically significant
increase in the frequency of micronucleated cells compared to the concurrent vehicle control.

Comet Assay (Single Cell Gel Electrophoresis)

The comet assay is a sensitive method for the direct visualization and measurement of DNA
strand breaks in individual cells.[23][24]

Protocol Overview: Alkaline Comet Assay

o Cell Treatment: Expose a suitable mammalian cell line (e.g., TK6 or HepaRG) to N-nitroso-
atomoxetine with and without S9 for a short duration (e.g., 2-4 hours).

o Cell Embedding: Embed the treated cells in a low-melting-point agarose gel on a microscope
slide.

e Lysis: Lyse the cells using a high-salt detergent solution to remove membranes and
cytoplasm, leaving behind the DNA as a "nucleoid."”

e Enzyme Treatment (Optional but Recommended): To increase specificity, incubate the slides
with lesion-specific enzymes like formamidopyrimidine-DNA glycosylase (FPG), which
recognizes and cleaves DNA at sites of oxidative purine damage, a lesion type relevant to
nitrosamine exposure.[25]

» Alkaline Unwinding and Electrophoresis: Place the slides in a high pH (~13) buffer to unwind
the DNA. Perform electrophoresis, during which relaxed and broken DNA fragments migrate
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away from the nucleoid, forming a "comet tail."

» Staining and Visualization: Stain the DNA with a fluorescent dye (e.g., SYBR Green) and
visualize using a fluorescence microscope.

o Data Analysis: Use image analysis software to quantify the extent of DNA damage, typically
expressed as "% Tail DNA" (the intensity of the tail relative to the total intensity of the comet).
A dose-dependent, significant increase in % Tail DNA indicates a positive result.

Data Interpretation and Regulatory Context

The collective evidence from the in vitro battery determines the genotoxic profile of N-nitroso-
atomoxetine.

» Positive Ames Test: A positive result in a well-conducted enhanced Ames test is strong
evidence of mutagenic potential and classifies the impurity as a mutagenic carcinogen.

o Positive Mammalian Cell Assays: Positive findings in the micronucleus or comet assay
indicate the potential to induce chromosomal or DNA damage. If the Ames test is negative,
these results may suggest a non-mutagenic (clastogenic or aneugenic) mode of action,
which could have a threshold.

o Conflicting or Equivocal Results: In cases of conflicting data (e.g., positive in mammalian
cells but negative in Ames), further testing, including in vivo follow-up, may be required to
resolve the finding and establish relevance.[26]

Acceptable Intake (Al) and Risk Management:

For any NDSRI confirmed to be mutagenic, a risk management approach is required to limit
potential human exposure. The acceptable intake (Al) is a safe daily exposure level derived
from toxicological data. The Al for N-nitroso-atomoxetine has been established as 100
ng/day.[10] This value is used to calculate the concentration limit for the impurity in the final
drug product based on its maximum daily dose.

Table 1: Example Acceptable Intake (Al) Limits for Nitrosamine Impurities
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. . . . Potency Category
Nitrosamine Impurity Al Limit (ng/day)
(Example)

N-nitrosodimethylamine

96 2
(NDMA)
N-nitrosodiethylamine (NDEA) 26.5 1
N-nitroso-atomoxetine 100 2
N-nitroso-varenicline 1500 5
N-nitroso-rasagiline 18 1

Note: Potency categories are based on the Carcinogenic Potency Categorization Approach
(CPCA) where Category 1 is most potent and Category 5 is least potent.[2] Data compiled from
regulatory guidance and scientific literature.[2][5][10][27]

Conclusion

The assessment of N-nitroso-atomoxetine genotoxicity is a critical component of ensuring the
safety and quality of atomoxetine-containing pharmaceuticals. A definitive conclusion requires
the application of a specialized testing battery, centered around an enhanced Ames test and
supported by in vitro mammalian cell assays using metabolically competent systems. By
understanding the chemical formation, metabolic activation pathway, and appropriate testing
protocols, drug developers and regulatory scientists can accurately characterize the risk posed
by this impurity and implement scientifically justified control strategies that are protective of
public health.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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